molecular formula C16H11NO B8729873 2-Phenylquinoline-3-carbaldehyde CAS No. 227803-21-6

2-Phenylquinoline-3-carbaldehyde

Cat. No.: B8729873
CAS No.: 227803-21-6
M. Wt: 233.26 g/mol
InChI Key: NBXXDAGTFPTLTN-UHFFFAOYSA-N
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Description

2-Phenylquinoline-3-carbaldehyde is a useful research compound. Its molecular formula is C16H11NO and its molecular weight is 233.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

227803-21-6

Molecular Formula

C16H11NO

Molecular Weight

233.26 g/mol

IUPAC Name

2-phenylquinoline-3-carbaldehyde

InChI

InChI=1S/C16H11NO/c18-11-14-10-13-8-4-5-9-15(13)17-16(14)12-6-2-1-3-7-12/h1-11H

InChI Key

NBXXDAGTFPTLTN-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=NC3=CC=CC=C3C=C2C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 960 mg (5 mmol) of 2-chloroquinolin-3-carbaldehyde, 570 mg (0.5 mmol) of Pd(PPh3)4, and 1.2 g of benzeneboronic acid in a mixture of 7.5 ml of 2M aqueous sodium carbonate solution and 20 ml of dioxane was heated for 40 h to 95° C. It was extracted with ethyl acetate, and the organic layer was dried and evaporated. The residue was chromatographed on silica gel with a hexane/ethyl acetate gradient 98:2 to 90:10 to give 1.05 g (90%) of the title aldehyde.
Quantity
960 mg
Type
reactant
Reaction Step One
Quantity
1.2 g
Type
reactant
Reaction Step One
Quantity
7.5 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
570 mg
Type
catalyst
Reaction Step One
Yield
90%

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